Cas no 112362-30-8 (2,6-Bis(1-methyl-1H-benzodimidazol-2-yl)pyridine)

• Product Name: 2,6-Bis(1-methyl-1H-benzodimidazol-2-yl)pyridine
• CAS No: 112362-30-8
• MF: C₂₁H₁₇N₅
• MW: 339.393183469772
• MDL: MFCD23135291
• CID: 1024308
• PubChem ID: 12077972
• Update Time: 2025-10-31

2,6-Bis(1-methyl-1H-benzodimidazol-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(1-methyl-1H-benzo[d]imidazol-2-yl)pyridine
• 2,6-bis(1'-methylbenzimidazol-2`-yl)pyridine
• 2,6-bis(1'-methylbenzimidazol-2-yl)pyridine
• 2,6-Bis(1'-methylbenzimidazol-2'-yl)pyridine
• 2,6-bis(1-methylbenzimidazole-2-yl-pyridine)
• ACMC-20a78o
• AK101301
• ANW-60310
• CTK0G1534
• KB-226000
• SureCN1273984
• 2,6-Bis(1-methylbenzimidazol-2-yl)pyridine
• 2, 6-Bis(N-methylbenzimidazol-2-yl)pyridine
• 1-methyl-2-[6-(1-methylbenzimidazol-2-yl)pyridin-2-yl]benzimidazole
• 112362-30-8
• 2,6-bis(n-methylbenzimidazol-2-yl)pyridine
• 1-methyl-2-[6-(1-methyl-1H-1,3-benzodiazol-2-yl)pyridin-2-yl]-1H-1,3-benzodiazole
• DTXSID60477138
• 2,2'-(Pyridine-2,6-diyl)bis(1-methyl-1H-benzimidazole)
• WCPSZOGARLDLBV-UHFFFAOYSA-N
• CHEMBL3792522
• SCHEMBL1273984
• 2,6-bis(1'-methylbenzimidazolyl)pyridine
• 2,6-Bis(1-methyl-1H-benzodimidazol-2-yl)pyridine

• MDL： MFCD23135291
• Inchi： 1S/C21H17N5/c1-25-18-12-5-3-8-14(18)23-20(25)16-10-7-11-17(22-16)21-24-15-9-4-6-13-19(15)26(21)2/h3-13H,1-2H3
• InChI Key： WCPSZOGARLDLBV-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=CC=2N=C1C1C=CC=C(C2=NC3C=CC=CC=3N2C)N=1

Computed Properties

• Exact Mass: 339.14861
• Monoisotopic Mass: 339.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.024 g/l) (25 º C),
• PSA: 48.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2,6-Bis(1-methyl-1H-benzodimidazol-2-yl)pyridine

Comprehensive Overview of 2,6-Bis(1-methyl-1H-benzodimidazol-2-yl)pyridine (CAS No. 112362-30-8)

2,6-Bis(1-methyl-1H-benzodimidazol-2-yl)pyridine (CAS No. 112362-30-8) is a highly specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific fields. This compound, often referred to as a tridentate ligand, features a central pyridine ring flanked by two 1-methyl-1H-benzimidazole groups. Its molecular architecture makes it an excellent candidate for coordination chemistry, particularly in the development of luminescent materials and catalysts.

The growing interest in 2,6-Bis(1-methyl-1H-benzodimidazol-2-yl)pyridine can be attributed to its versatility in forming stable complexes with transition metals. Researchers have explored its use in photophysical studies, where it exhibits promising fluorescence properties. This has led to investigations into its potential applications in OLEDs (Organic Light-Emitting Diodes) and sensors, aligning with the current trend toward sustainable and energy-efficient technologies. The compound's ability to act as a chelating agent also makes it valuable in supramolecular chemistry and materials science.

One of the most frequently asked questions about CAS No. 112362-30-8 revolves around its synthesis and purification methods. The compound is typically prepared through a multi-step organic synthesis involving the condensation of 2,6-pyridinedicarboxylic acid with 1-methyl-1H-benzimidazole-2-amine. Advanced techniques such as HPLC and column chromatography are employed to ensure high purity, which is critical for its performance in sensitive applications. Recent studies have also highlighted its potential in biomedical imaging, owing to its low toxicity and high stability under physiological conditions.

In the context of green chemistry, 2,6-Bis(1-methyl-1H-benzodimidazol-2-yl)pyridine has been explored as a ligand in catalytic systems aimed at reducing hazardous waste. Its role in homogeneous catalysis has been particularly noteworthy, with applications in C-C coupling reactions and hydrogenation processes. These advancements align with the global push toward sustainable chemical processes, a topic of immense interest in both academic and industrial circles.

Another area of growing relevance is the compound's potential in nanotechnology. Its ability to form metal-organic frameworks (MOFs) has opened doors to innovations in gas storage, separation technologies, and even drug delivery systems. The rigid yet adaptable structure of 2,6-Bis(1-methyl-1H-benzodimidazol-2-yl)pyridine makes it an ideal building block for designing functional materials with tailored properties.

From a commercial perspective, the demand for CAS No. 112362-30-8 is steadily increasing, driven by its applications in advanced materials and electronic devices. Suppliers and manufacturers are focusing on scaling up production while maintaining stringent quality controls to meet the needs of research institutions and high-tech industries. The compound's thermal stability and solubility in common organic solvents further enhance its practicality for large-scale use.

In summary, 2,6-Bis(1-methyl-1H-benzodimidazol-2-yl)pyridine (CAS No. 112362-30-8) represents a fascinating intersection of chemistry, materials science, and technology. Its multifaceted applications—from luminescent materials to catalysis and nanotechnology—underscore its importance in modern scientific research. As the scientific community continues to uncover new possibilities for this compound, its role in shaping future innovations is likely to expand even further.